Cas no 90691-14-8 (THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-)

THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO- structure
90691-14-8 structure
Product Name:THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
CAS No:90691-14-8
MF:C8H2Cl2N2S
MW:229.085877895355
CID:3538139
PubChem ID:129940398
Update Time:2025-04-22

THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO- Chemical and Physical Properties

Names and Identifiers

    • THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
    • DTXSID501237861
    • 5,7-Dichlorothieno[3,2-b]pyridine-6-carbonitrile
    • 90691-14-8
    • Inchi: 1S/C8H2Cl2N2S/c9-6-4(3-11)8(10)12-5-1-2-13-7(5)6/h1-2H
    • InChI Key: KRAFOKKQMGTLRH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(=NC2C=CSC=21)Cl

Computed Properties

  • Exact Mass: 227.9315746Da
  • Monoisotopic Mass: 227.9315746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.9Ų
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